Cas no 1805027-30-8 (2-Bromo-5-nitropyridine-3-acetic acid)

• Product Name: 2-Bromo-5-nitropyridine-3-acetic acid
• CAS No: 1805027-30-8
• MF: C₇H₅BrN₂O₄
• MW: 261.029600858688
• CID: 4803076
• Update Time: 2023-08-17

2-Bromo-5-nitropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-nitropyridine-3-acetic acid

• Inchi： 1S/C7H5BrN2O4/c8-7-4(2-6(11)12)1-5(3-9-7)10(13)14/h1,3H,2H2,(H,11,12)
• InChI Key： GSSNCIASGDYLGN-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CN=1)[N+](=O)[O-])CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 1.2
• Topological Polar Surface Area: 96